N-Ethyl-2,2-diphenyl-acetamide

• CAS No.: 6159-08-6
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: N-ethyl-2,2-diphenylacetamide
• InChI: InChI=1S/C16H17NO/c1-2-17-16(18)15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3,(H,17,18)
• InChI Key: HKNZSBGYCFOUHB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2

Description

N-Ethyl-2,2-diphenyl-acetamide (CAS No. 6159-08-6) is a substituted acetamide featuring an ethyl group attached to the nitrogen atom and two phenyl groups at the α-carbon of the acetamide backbone .

Comparison with Similar Compounds

Structural Features

The following table summarizes key structural differences between N-Ethyl-2,2-diphenyl-acetamide and related compounds:

Compound Name	N-Substituent	α-Substituent(s)	CAS No./Ref.
This compound	Ethyl	2,2-diphenyl	6159-08-6
N-(3-Cyano-4,5-dimethyl-thiophen-2-yl)-2,2-diphenyl-acetamide	3-Cyano-thiophene	2,2-diphenyl
2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	1,3-Thiazol-2-yl	2-(2,6-dichlorophenyl)
2-(Diethylamino)-N-(2,6-dimethylphenyl)acetamide	Diethylamino	2,6-dimethylphenyl	137-58-6
2-(Diethylamino)-N,N-diphenylacetamide	Diethylamino	N,N-diphenyl	101784-86-5

Key Observations :

• N-Substituents : The ethyl group in this compound contrasts with bulkier or heterocyclic substituents (e.g., thiophene, thiazole) in analogs, which may influence steric hindrance and electronic properties .

Physicochemical Properties

Property	This compound	2-(Diethylamino)-N-(2,6-dimethylphenyl)acetamide	N-(3-Cyano-thiophen-2-yl)-2,2-diphenyl-acetamide
Molecular Formula	C₁₆H₁₇NO	C₁₄H₂₂N₂O	C₂₁H₁₇N₂OS
Molecular Weight (g/mol)	239.32 (calculated)	234.34	345.44 (calculated)
pKa	Not reported	7.93	Not reported
Solubility	Not reported	Likely moderate (due to diethylamino group)	Likely low (due to aromaticity)

Notes:

• The diethylamino group in 2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide enhances solubility in polar solvents compared to the purely aromatic this compound .
• Thiophene- and thiazole-containing analogs may exhibit improved coordination abilities, as seen in other amide ligands .

Crystallographic and Conformational Insights

• This compound : Crystallographic data is unavailable in the evidence, but related compounds (e.g., dichlorophenyl analogs) show twisted conformations between aromatic rings (dihedral angles ~54–79°), influencing packing stability .
• Hydrogen Bonding : Thiazole-containing analogs form intermolecular N–H···N bonds, creating 1D chains that enhance crystalline stability .